Cas no 114038-47-0 (4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile)

4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile structure
114038-47-0 structure
Product Name:4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
CAS No:114038-47-0
MF:C24H16N2S
MW:364.462244033813
CID:2612184
PubChem ID:13930626
Update Time:2025-04-21

4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
    • 4,5,6-Triphenyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
    • 114038-47-0
    • DTXSID50552766
    • Inchi: 1S/C24H16N2S/c25-16-20-21(17-10-4-1-5-11-17)22(18-12-6-2-7-13-18)23(26-24(20)27)19-14-8-3-9-15-19/h1-15H,(H,26,27)
    • InChI Key: TWDHENGVDICRHH-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 364.10341969Da
  • Monoisotopic Mass: 364.10341969Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 67.9Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.